Cas no 876708-12-2 (4-Amino-1-[4-C-azido-2,3,5-tris-O-(1-oxobutyl)-β-D-arabinofuranosyl]-2(1H)-pyrimidinone)

• Product Name: 4-Amino-1-[4-C-azido-2,3,5-tris-O-(1-oxobutyl)-β-D-arabinofuranosyl]-2(1H)-pyrimidinone
• CAS No: 876708-12-2
• MF: C₂₁H₃₀N₆O₈
• MW: 494.498304843903
• CID: 6968232
• PubChem ID: 145725639
• Update Time: 2025-08-07

4-Amino-1-[4-C-azido-2,3,5-tris-O-(1-oxobutyl)-β-D-arabinofuranosyl]-2(1H)-pyrimidinone Chemical and Physical Properties

Names and Identifiers

• A-D-arabinofuranosyl]-2(1H)-pyrimidinone
• 4-Amino-1-[4-C-azido-2,3,5-tris-O-(1-oxobutyl)-
• 876708-12-2
• 4-Amino-1-[4-C-azido-2,3,5-tris-O-(1-oxobutyl)-β-D-arabinofuranosyl]-2(1H)-pyrimidinone

• Inchi： 1S/C21H30N6O8/c1-4-7-14(28)32-12-21(25-26-23)18(34-16(30)9-6-3)17(33-15(29)8-5-2)19(35-21)27-11-10-13(22)24-20(27)31/h10-11,17-19H,4-9,12H2,1-3H3,(H2,22,24,31)/t17-,18-,19+,21+/m0/s1
• InChI Key： OZOHZTZFDLDUCI-CTAFRAEOSA-N
• SMILES： O1[C@H]([C@H]([C@@H]([C@]1(COC(CCC)=O)N=[N+]=[N-])OC(CCC)=O)OC(CCC)=O)N1C(N=C(C=C1)N)=O

Computed Properties

• Exact Mass: 494.21251194Da
• Monoisotopic Mass: 494.21251194Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• Rotatable Bond Count: 15
• Complexity: 931
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 161Ų